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Compound of Interest

Compound Name: GSK1820795A

Cat. No.: B10857743

Technical Support Center: GSK1820795A

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the handling and use of GSK1820795A, with a focus on
avoiding precipitation in agueous solutions.

Frequently Asked Questions (FAQSs)
Q1: What is GSK1820795A?

Al: GSK1820795A is a potent and selective antagonist for the G-protein coupled receptor G2A
(also known as GPR132).[1][2][3] It is an analog of telmisartan and also exhibits activity as an
angiotensin Il antagonist and a partial PPARy agonist.[4][5][6]

Q2: What are the primary research applications for GSK1820795A7

A2: GSK1820795A is primarily used in research to investigate the physiological and
pathological roles of the G2A/GPR132 receptor.[1][2] Given its other activities, it may also be
used in studies related to the angiotensin Il type 1 (AT1) receptor and peroxisome proliferator-
activated receptor-gamma (PPARY).[5][6]

Q3: What are the physical and chemical properties of GSK1820795A7

A3: The table below summarizes the key properties of GSK1820795A.
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Property Value Reference
CAS Number 2650253-86-2 [1]
Chemical Formula C35H34N8 [1]
Molecular Weight 566.71 g/mol [1]
Appearance Not specified, likely a solid

) >98% (typical for research
Purity
grade)

Q4: How should | store GSK1820795A7

A4: For long-term storage, it is recommended to store GSK1820795A at -20°C. For short-term
storage (days to weeks), it can be kept at 0-4°C. The compound should be stored in a dry, dark
place.[1] Stock solutions should also be stored at -20°C for long-term stability.[1]

Troubleshooting Guide: Avoiding Precipitation

Precipitation of GSK1820795A in aqueous solutions is a common issue that can affect
experimental outcomes. This guide provides troubleshooting steps to prevent and address this
problem.

Issue 1: Precipitation when preparing aqueous working
solutions from a DMSO stock.

Cause: GSK1820795A has low aqueous solubility. When a concentrated DMSO stock is
diluted into an aqueous buffer, the compound can crash out of solution.

Solution:

o Lower the final concentration: The most straightforward solution is to work with a lower final
concentration of GSK1820795A in your aqueous medium.

o Use a solubilizing agent: For in vivo studies, co-solvents and excipients can be used. A
formulation of 10% DMSO and 90% (20% SBE-B-CD in Saline) has been suggested, though
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it may form a suspension.[4] For in vitro assays, the tolerance of your cell line or
experimental system to co-solvents should be considered.

Stepwise dilution: Instead of a single large dilution, try a serial dilution approach. This can
sometimes help to keep the compound in solution.

Sonication: If precipitation occurs, gentle sonication can help to redissolve the compound.[4]
Be mindful of potential heating and its effect on the compound's stability.

Issue 2: Compound precipitates over time in the
experimental medium.

Cause: The stability of GSK1820795A in your specific aqueous buffer and at your experimental

temperature may be limited.

Solution:

Prepare fresh solutions: Prepare your working solutions immediately before use.

pH of the buffer: The solubility of many compounds is pH-dependent. While specific data for
GSK1820795A is not available, you could empirically test a small range of physiologically
relevant pH values for your buffer to see if it improves solubility.

Protein in the medium: The presence of proteins, such as BSA or serum in cell culture
media, can sometimes help to stabilize small molecules and prevent precipitation.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO

Weigh the compound: Accurately weigh out the desired amount of GSK1820795A powder.
For example, to make 1 mL of a 10 mM stock solution, you would need 5.667 mg of
GSK1820795A (MW = 566.71 g/mol ).

Add DMSO: Add the appropriate volume of high-purity, anhydrous DMSO to the vial
containing the compound.
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o Dissolve: Vortex or gently sonicate the solution until the compound is completely dissolved.

o Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C.

Protocol 2: Preparation of an Aqueous Working Solution

for In Vitro Assays

e Thaw the stock solution: Thaw an aliquot of your 10 mM GSK1820795A in DMSO stock
solution at room temperature.

o Pre-warm the aqueous buffer: Pre-warm your desired aqueous buffer (e.g., cell culture
medium, PBS) to the experimental temperature (e.g., 37°C).

 Dilute the stock: Add the required volume of the DMSO stock solution to the pre-warmed
buffer to achieve your final desired concentration. It is crucial to add the DMSO stock to the
aqueous buffer and not the other way around. Mix gently but thoroughly immediately after
adding the stock.

» Observe for precipitation: Visually inspect the solution for any signs of precipitation. If the
solution appears cloudy, refer to the troubleshooting guide.

o Use immediately: Use the freshly prepared working solution in your experiment without
delay.

Solubility Data Summary

The following table summarizes the known solubility information for GSK1820795A.
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Solvent/Vehicl .
Concentration  Result Notes Reference
e
Recommended
DMSO 10 mM Soluble for stock [4]
solutions.
May require
10% DMSO, .
2.5 mg/mL (4.41 Suspended sonication.
90% (20% SBE- _ _ _ [4]
) ] mM) solution Suitable for in
B-CD in Saline) )
Vivo use.
10% DMSO, > 2.5 mg/mL ] Suitable for in
) Clear solution ) [4]
90% Corn Qil (4.41 mM) Vivo use.
Visualizations

Signaling Pathway of G2A/GPR132

GSK1820795A is an antagonist of the G2A/GPR132 receptor. This receptor is known to be
activated by various ligands, including oxidized fatty acids and N-acylamides, and is involved in
several downstream signaling cascades.
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Caption: G2A/GPR132 signaling pathway and the inhibitory action of GSK1820795A.
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Experimental Workflow for Preparing Aqueous Solutions

This workflow diagram illustrates the recommended steps for preparing agueous working
solutions of GSK1820795A from a DMSO stock to minimize the risk of precipitation.
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Caption: Recommended workflow for the preparation of GSK1820795A aqueous solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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